Cas no 2034258-87-0 (4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide)

• Product Name: 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide
• CAS No: 2034258-87-0
• MF: C₁₇H₁₈FN₅O₂S
• MW: 375.420525074005
• CID: 6050235
• PubChem ID: 91814147
• Update Time: 2025-06-13

4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 4-cyano-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• AKOS026688533
• 2034258-87-0
• F6454-1404
• 4-cyano-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

• Inchi： 1S/C17H18FN5O2S/c18-15-11-20-17(21-12-15)23-7-5-14(6-8-23)10-22-26(24,25)16-3-1-13(9-19)2-4-16/h1-4,11-12,14,22H,5-8,10H2
• InChI Key： AKSRVKBNQDRFLH-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC=C(F)C=N3)CC2)(=O)=O)=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 375.11652417g/mol
• Monoisotopic Mass: 375.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]benzenesulfonamide

Introduction to 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide (CAS No. 2034258-87-0)

4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide, identified by its CAS number 2034258-87-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide is characterized by a benzene ring substituted with a cyano group and a sulfonamide moiety. The presence of a piperidine ring linked to a fluoropyrimidine unit further enhances its complexity and potential biological relevance. This unique arrangement of functional groups suggests that the compound may interact with biological targets in multiple ways, opening up diverse possibilities for its pharmacological action.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to inhibit various enzymatic pathways, making them valuable candidates for the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The incorporation of a cyano group into the sulfonamide structure may enhance its binding affinity to biological targets, thereby improving its efficacy.

The fluoropyrimidine moiety in the compound's structure is particularly noteworthy, as fluorine-containing compounds often exhibit improved metabolic stability and bioavailability. This feature is crucial for the development of drugs that need to withstand the body's metabolic processes while maintaining their therapeutic effects. The combination of these structural elements in 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide makes it a compelling candidate for further investigation.

Recent studies have highlighted the potential of fluoropyrimidine derivatives as kinase inhibitors, which are widely used in the treatment of cancers and other chronic diseases. The piperidine ring in this compound may also contribute to its ability to modulate kinase activity by providing a suitable binding pocket for protein interactions. This dual functionality makes 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide an intriguing molecule for drug discovery efforts.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group and the sulfonamide moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the complex carbon-carbon bonds present in the molecule.

In terms of pharmacokinetic properties, 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics due to its molecular structure. The presence of fluorine atoms can influence drug transport across cell membranes, while the sulfonamide group may enhance binding to plasma proteins. These factors are critical for determining the compound's overall bioavailability and therapeutic efficacy.

Evaluation of the compound's biological activity typically involves in vitro and in vivo assays to assess its interaction with target enzymes and receptors. Initial studies may focus on its potential as an inhibitor of specific kinases or enzymes implicated in disease pathways. If promising results are obtained in these early stages, further preclinical studies would be conducted to evaluate safety and efficacy before moving into human clinical trials.

The role of computational chemistry and molecular modeling has become increasingly important in the design and optimization of drug candidates like 4-cyano-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl]benzenesulfonamide. These tools allow researchers to predict how a molecule will behave in different biological environments, helping to guide synthetic efforts and identify potential lead compounds more efficiently. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The impact of this research extends beyond academic curiosity; it has practical implications for developing new treatments that could improve patient outcomes. As our understanding of disease mechanisms continues to evolve, compounds like 4-cyano-N-[1-(5-fluoropyrimidin-2-y)]piperidin--4-ylmethyl]benzenesulfonamide represent hope for novel therapeutic strategies that address unmet medical needs. The collaborative efforts of chemists, biologists, and clinicians are essential for translating these findings into tangible benefits for patients worldwide.